2-Formylpropionic Acid Ethyl Ester
Overview
Description
2-Formylpropionic Acid Ethyl Ester is a useful research compound. Its molecular formula is C6H10O3 and its molecular weight is 130.14 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Flammable, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Enantioselective Synthesis and Catalysis
A study highlighted the use of esterases from the bHSL family for the kinetic resolution of racemic ethyl 2-arylpropionates, leading to the production of (S)-2-arylpropionic acids with stronger anti-inflammatory effects. This process involved protein engineering to enhance enantioselectivity, demonstrating its potential for the industrial production of optically pure compounds (Xiaolong Liu et al., 2021).
Novel Synthesis Approaches
Research has been conducted on the one-step synthesis of 2,4-unsubstituted quinoline-3-carboxylic acid esters from o-nitrobenzaldehydes using 3,3-diethoxypropionic acid ethyl ester. This method offers a straightforward and efficient procedure for synthesizing quinoline derivatives, indicating a wide applicability in organic synthesis (H. Venkatesan et al., 2010).
Biocatalysis and Esterification
Another research focus is on the esterification of phenylacetic and 2-phenylpropionic acids using mycelium-bound carboxylesterases. This study explored the synthesis of various esters through direct acylation, showcasing the versatility of fungal enzymes in organic solvent systems for producing esters with potential pharmaceutical applications (A. Romano et al., 2005).
Photopolymerization Initiators
Investigations into polymerization initiators have led to the development of compounds such as 2-bromopropionic acid 2-(4-phenylazophenyl)ethyl ester for the atom transfer radical polymerization of methyl methacrylate. This research contributes to the understanding of photopolymerization mechanisms and the synthesis of high-molecular-weight polymers (Gang Wang et al., 2005).
Green Chemistry and Sustainable Processes
A notable advancement in green chemistry is the esterification of 2-phenylpropionic acid using enzyme catalysis in bio-based solvents within a continuous flow process. This approach combines the benefits of sustainable solvents, bio-catalysis, and flow chemistry, highlighting an eco-friendly method for kinetic resolution (Andree Iemhoff et al., 2018).
Safety and Hazards
Mechanism of Action
Target of Action
Ethyl 2-methyl-3-oxopropanoate, also known as 2-Formylpropionic Acid Ethyl Ester or Ethyl 2-Formylpropionate, is a chemical compound with the molecular formula C6H10O3
Mode of Action
It’s known to be involved in various chemical reactions as an intermediate .
Biochemical Pathways
It’s known to be a conjugate base of 2-methyl-3-oxopropanoic acid .
Result of Action
It’s known to be used as an intermediate in various chemical reactions .
Properties
IUPAC Name |
ethyl 2-methyl-3-oxopropanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10O3/c1-3-9-6(8)5(2)4-7/h4-5H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVCYNVCCODBCOE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80447535 | |
Record name | 2-Formylpropionic Acid Ethyl Ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80447535 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
130.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
27772-62-9 | |
Record name | 2-Formylpropionic Acid Ethyl Ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80447535 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethyl 2-Formylpropionate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of using Ethyl 2-Formylpropionate in this specific synthesis of isopyrimidine nucleosides?
A1: The research highlights the successful synthesis of isopyrimidine nucleosides, specifically focusing on the production of 3-methyl-2-thiothymine or 3-methyl-2-thiouracil. These compounds are formed through the reaction of 1-methylthiourea with either Ethyl 2-Formylpropionate or Ethyl 3,3-diethoxypropionate. [] This reaction pathway was then adapted to synthesize various isopyrimidine nucleosides, including 3-(β-D-glucopyranosyl) uracil, 3-(β-D-glucopyranosyl)-2-thiouracil, 3-(β-D-glucopyranosyl)-2-thiothymine, and 3-(β-D-ribofuranosyl)-2-thiouracil (2-isothiouridine). []
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.